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Compound of Interest

Compound Name: Fast Green free acid

CAS No.: 25738-40-3

Cat. No.: B1672073

Get Quote

Executive Summary
Fast Green FCF is a triarylmethane dye traditionally utilized as a quantitative stain for histones,

a protein stain in electrophoresis, and a replacement for Light Green SF in histology. While

predominantly available as a disodium salt (highly water-soluble), the Free Acid form

(protonated) exhibits distinct solubility and binding kinetics, particularly in non-aqueous

environments used for specific peptide synthesis or specialized staining protocols.[1]

This guide provides a rigorous NMR characterization protocol to distinguish Fast Green Free
Acid from its disodium salt and its closest structural analog, Brilliant Blue FCF. The presence of

a phenolic hydroxyl group and the protonation state of the sulfonic moieties are the primary

spectroscopic determinants.

Part 1: Comparative Analysis (The Chemical
Landscape)[1]
To accurately characterize the Free Acid, one must understand its structural deviation from the

standard salt and its analog.
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Table 1: Structural & Physical Comparison
Feature

Fast Green (Free
Acid)

Fast Green FCF
(Disodium Salt)

Brilliant Blue FCF

Core Structure Triarylmethane Triarylmethane Triarylmethane

Key Substituent
4-Hydroxy-2-

sulfophenyl

4-Hydroxy-2-

sulfophenyl

Hydrogen (No

Hydroxyl)

Ionization State
Protonated Sulfonates

(-SO₃H)

Ionized Sulfonates (-

SO₃Na)

Ionized Sulfonates (-

SO₃Na)

Solubility
High: Ethanol, DMSO,

DMFLow: Water

High: WaterLow:

Ethanol (anhydrous)
High: Water, Glycerol

CAS Number Variable (often in situ) 2353-45-9 3844-45-9

Primary NMR Marker
Phenolic -OH & Acidic

-SO₃H

Phenolic -OH

(Exchangeable)

Absence of Phenolic -

OH

The "Smoking Gun" in NMR
The critical distinction between Fast Green and Brilliant Blue is the hydroxyl group at the ortho

position of the third aromatic ring.

Fast Green: Possesses an electron-donating -OH group, shielding adjacent aromatic protons

and creating a distinct phenolic singlet in aprotic solvents (DMSO-d₆).[1]

Brilliant Blue: Lacks this -OH, resulting in a simplified aromatic region (more symmetry) and

no exchangeable phenolic proton.[1]

Part 2: NMR Characterization Protocol
Objective: Verify the identity of Fast Green Free Acid and assess the degree of protonation

(purity from salt).

Solvent Selection Strategy
Do NOT use D₂O: The Free Acid is poorly soluble in water. Furthermore, D₂O causes rapid

exchange of the critical acidic and phenolic protons, erasing the signals needed for
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confirmation.

Select DMSO-d₆: It solubilizes the Free Acid form effectively and, if sufficiently dry, slows

proton exchange enough to visualize the -SO₃H and -OH peaks.[1]

Experimental Workflow
Reagents:

Fast Green Free Acid (Target Sample)[1][2][3][4]

DMSO-d₆ (99.9% D, containing 0.03% TMS v/v)[1]

Optional: NaOD/D₂O for in-tube salt conversion tests.[1]

Step-by-Step Protocol:

Preparation: Weigh 10–15 mg of the Fast Green Free Acid powder into a clean vial.

Solvation: Add 600 µL of DMSO-d₆. Vortex for 30 seconds until fully dissolved. The solution

should be a deep teal/green.

Note: If the sample is the Disodium Salt, it may require gentle heating (40°C) or sonication

to fully dissolve in DMSO.

Acquisition: Transfer to a 5mm NMR tube.

Parameters (400 MHz or higher):

Pulse Sequence: zg30 (standard 1H)[1]

Scans (NS): 64 (to resolve minor impurities)

Relaxation Delay (D1): 2.0 seconds (ensure relaxation of aromatic protons)

Temperature: 298 K (25°C)[1]

Processing: Apply exponential multiplication (LB = 0.3 Hz), Fourier transform, and phase

correction. Reference TMS to 0.00 ppm.[5]
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Part 3: Spectral Interpretation
Expected Chemical Shifts (DMSO-d₆)

Region Shift (δ ppm) Multiplicity Assignment
Diagnostic
Note

Acidic/Phenolic 9.5 – 12.0+ Broad Singlet -SO₃H / Ar-OH

Critical: Only

visible in Free

Acid/Dry DMSO.

[1] Disappears

with D₂O shake.

Aromatic 6.5 – 8.2 Multiplets Ar-H

Complex

overlapping

region.[1] The

proton ortho to

the -OH group in

Fast Green

appears as a

doublet/singlet

distinct from

Brilliant Blue.

Vinyl/Bridge ~6.0 – 6.5 Singlet/Doublet Methine Bridge
Central carbon

environment.

Aliphatic 3.4 – 3.8 Quartet N-CH₂-CH₃

Methylene

protons attached

to Nitrogen.[1]

Aliphatic 1.1 – 1.3 Triplet N-CH₂-CH₃
Methyl protons

(terminal).[1]

Distinguishing Acid vs. Salt[1]
Free Acid: Look for the broad, downfield acidic protons (>10 ppm). The aromatic peaks

adjacent to the sulfonate groups will be slightly deshielded (shifted downfield by ~0.1-0.2

ppm) compared to the salt form due to the electron-withdrawing nature of the protonated

sulfonic acid.
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Disodium Salt: No peaks above 9.0 ppm (unless phenolic OH is visible, usually ~9-10 ppm).

[1] Sharp aromatic peaks.

Part 4: Visualization of Logic & Workflow
The following diagram illustrates the decision matrix for identifying the compound based on

NMR data.
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Figure 1: NMR Decision Tree for differentiating Fast Green species and Brilliant Blue analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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